Cas no 1257550-22-3 (2-[3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl]-N-(pyridin-4-yl)acetamide)

2-[3-(3-Chlorophenyl)-2-oxoimidazolidin-1-yl]-N-(pyridin-4-yl)acetamide is a synthetic organic compound featuring a chlorophenyl-substituted imidazolidinone core linked to a pyridinylacetamide moiety. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate or bioactive molecule in drug discovery. The presence of both chlorophenyl and pyridinyl groups may confer selective binding properties, making it relevant for targeting specific biological pathways. Its well-defined heterocyclic framework allows for further derivatization, enhancing its versatility in research applications. The compound's stability and synthetic accessibility support its use in developing pharmacologically active agents, particularly in areas such as kinase inhibition or central nervous system modulation.
2-[3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl]-N-(pyridin-4-yl)acetamide structure
1257550-22-3 structure
Product Name:2-[3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl]-N-(pyridin-4-yl)acetamide
CAS No:1257550-22-3
MF:C16H15ClN4O2
MW:330.76890206337
CID:5782862
PubChem ID:49676313
Update Time:2025-06-08

2-[3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl]-N-(pyridin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • SR-01000924764
    • SR-01000924764-1
    • 2-(3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl)-N-(pyridin-4-yl)acetamide
    • F5788-1560
    • VU0493772-1
    • 1257550-22-3
    • 2-[3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl]-N-pyridin-4-ylacetamide
    • 2-[3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl]-N-(pyridin-4-yl)acetamide
    • AKOS024518622
    • Inchi: 1S/C16H15ClN4O2/c17-12-2-1-3-14(10-12)21-9-8-20(16(21)23)11-15(22)19-13-4-6-18-7-5-13/h1-7,10H,8-9,11H2,(H,18,19,22)
    • InChI Key: WFEROTLVTWGPNM-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)N1C(N(CC(NC2C=CN=CC=2)=O)CC1)=O

Computed Properties

  • Exact Mass: 330.088
  • Monoisotopic Mass: 330.088
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.5A^2
  • XLogP3: 1.5

2-[3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl]-N-(pyridin-4-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F5788-1560-2μmol
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$57.0 2023-09-09
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F5788-1560-1mg
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F5788-1560-3mg
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F5788-1560-4mg
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